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Compound of Interest

Compound Name:
Fmoc-O-Sulfo-L-Tyrosine sodium

salt

CAS No.: 106864-37-3

Cat. No.: B1139255

Get Quote

Executive Summary & Technical Rationale
Tyrosine sulfation is a critical post-translational modification (PTM) governing high-affinity

protein-protein interactions, particularly in GPCRs (e.g., CCR5, CXCR4) and viral entry

mechanisms (e.g., HIV-1 gp120).[1] However, the incorporation of Fmoc-O-Sulfo-L-Tyrosine
sodium salt (Fmoc-Tyr(SO

Na)-OH) into peptide libraries presents a specific chemical paradox: the sulfate ester is stable
to base (piperidine) but extremely acid-labile.

Standard Solid Phase Peptide Synthesis (SPPS) relies on Trifluoroacetic Acid (TFA) for final

cleavage and deprotection. Without modification, standard protocols result in near-total

hydrolysis of the sulfate group, yielding the non-sulfated tyrosine analog.

This guide details a modified "Cold-Cleavage" workflow and a pH-Neutral Purification strategy

designed specifically for the sodium salt building block. This protocol prioritizes the retention of

the labile
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group while ensuring adequate deprotection of the remaining library members.

Critical Material Properties & Handling
Parameter Specification / Note

Building Block
Fmoc-Tyr(SO

Na)-OH (Sodium Salt)

Molecular Weight ~483.5 g/mol (varies slightly by hydration)

Solubility

Low in pure DCM. Moderate in DMF. High in

DMSO/NMP.Recommendation: Dissolve in

100% DMSO or a 50:50 DMF:DMSO mix for

coupling.

Acid Stability
Poor.

min in 95% TFA at 25°C.

Base Stability High. Stable to 20% Piperidine (Fmoc removal).

Hygroscopicity
High. Store under argon/nitrogen at -20°C.

Equilibrate to RT before opening.

Strategic Planning: The "Acid-Lability" Decision
Matrix
Before initiating synthesis, select the resin and linker strategy.[2] The choice of resin dictates

the maximum acid exposure the peptide will endure.
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Library Design Requirement

Choose Resin Type

Rink Amide Resin
(C-term Amides)

2-Chlorotrityl Chloride (2-CTC)
(C-term Acids/Protected Fragments)

Requires 95% TFA Cleavage Cleaves with 1% TFA

MUST use 'Cold Cleavage' Protocol
(0°C, 15-30 min)

High Fidelity Sulfate Retention
(Side chains remain protected)

Fully Deprotected Library
(Risk: 10-30% Desulfation)

Protected Fragment Library
(Max Sulfate Retention)

Click to download full resolution via product page

Figure 1: Decision matrix for resin selection. For functional screening libraries (Outcome 1), the

"Cold Cleavage" protocol on Rink Amide is the industry standard despite the yield risks.

Detailed Protocols
Phase A: Coupling (SPPS Assembly)
Objective: Incorporate Fmoc-Tyr(SO

Na)-OH without precipitation or pre-mature cleavage.

Resin Preparation: Swell Rink Amide MBHA resin (0.5 mmol/g loading) in DMF for 30 mins.
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Activation (The DMSO Modification):

The sodium salt is poorly soluble in standard 0.1 M coupling concentrations in DMF.

Dissolve 4.0 eq. of Fmoc-Tyr(SO

Na)-OH in a minimum volume of pure DMSO.

Add 3.9 eq. of HATU (preferred over HBTU for faster kinetics).

Add 8.0 eq. of DIPEA.

Note: Perform activation immediately prior to addition. Do not "pre-activate" for >2 mins to

avoid racemization.

Coupling:

Add mixture to resin.[1][2][3][4]

Agitate for 45–60 minutes at Room Temperature.

Warning:Do not use microwave heating for this specific residue. High temp promotes

desulfation even in neutral conditions.

Fmoc Removal:

Standard 20% Piperidine in DMF (2 x 5 min) is safe. The sulfate group is stable to

piperidine.[1]

Phase B: The "Cold Cleavage" (CRITICAL STEP)
Objective: Cleave the peptide and remove side-chain protection (Boc, tBu, Pbf) while kinetically

trapping the sulfate group.

Mechanism: Hydrolysis of the sulfate ester is temperature-dependent. By reducing the

temperature to 0°C, the rate of hydrolysis slows significantly more than the rate of linker

cleavage.

Reagents:
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TFA (Trifluoroacetic acid) - Pre-chilled to -20°C.

TiS (Triisopropylsilane) - Scavenger.[3]

Water - Essential for hydrolysis of Pbf groups, but keep to minimum necessary.

Protocol:

Preparation: Place the cleavage vessel and all reagents in an ice/water bath (

).

Cocktail Mix: Prepare TFA : TiS : H

O (90 : 5 : 5). Ensure it is ice-cold.

Reaction:

Add cold cocktail to the resin.

Incubate at

(strictly) for 15 minutes.

Allow to warm slightly to 15°C (cool room temp) for 15 minutes.

Total Time: Do not exceed 30-40 minutes.

Note: If the peptide contains Arg(Pbf), 30 minutes may leave some Arg protected. This is a

necessary trade-off. Extending to 2 hours will destroy the sulfate.

Precipitation:

Filter resin directly into cold Diethyl Ether (pre-chilled to -20°C).

Centrifuge (4°C, 3000 rpm) to pellet the peptide.

Decant ether. Wash pellet 2x with cold ether.
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Phase C: Purification & Handling (The pH Shift)
Objective: Prevent acid hydrolysis during HPLC purification. Standard 0.1% TFA buffers are

forbidden.

HPLC Buffer System:

Buffer A: 20 mM Ammonium Acetate in Water (pH ~6.5 – 7.0).

Buffer B: 20 mM Ammonium Acetate in Acetonitrile : Water (80:20).

Why? Ammonium acetate provides a neutral pH environment where the sulfate is stable.

Workflow:

Dissolve crude peptide in Buffer A (add minimal dilute NH

OH if solubility is poor). Check pH; ensure it is > 6.0.

Inject onto C18 Preparative Column.

Run gradient (e.g., 5% to 60% B over 30 mins).

Detection: Monitor at 214 nm. Sulfated peptides often elute earlier than their non-sulfated

counterparts due to the negative charge.

Post-Processing: Lyophilize fractions immediately. Ammonium acetate is volatile but requires

thorough freeze-drying.

Quality Control & Troubleshooting
Mass Spectrometry Validation: Sulfated peptides are fragile in MALDI/ESI.

ESI-MS: Run in Negative Mode for best stability.

Positive Mode: You will likely see two peaks:

The parent ion
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.

The desulfated fragment

.

Interpretation: If the -80 Da peak is dominant in the raw LC-MS trace before ionization

fragmentation, your cleavage step was too harsh.

Troubleshooting Table:

Observation Root Cause Corrective Action

100% Desulfated Product
Cleavage too warm or too

long.

Strictly adhere to 0°C / 30 min

max. Ensure TFA is pre-chilled.

Incomplete Coupling Sodium salt insolubility.
Use 100% DMSO for the

activated AA solution.

Incomplete Arg Deprotection Cleavage time too short.

Dilemma: You cannot extend

time without losing sulfate.

Solution: Switch to Fmoc-

Tyr(SO3nP)-OH (Neopentyl

protected) if Arg content is

high.

Product degrades during

HPLC
Acidic Mobile Phase.

Verify buffers are Ammonium

Acetate (pH ~7), NOT TFA (pH

~2).

Visualizing the Workflow

SPPS Assembly Critical Cleavage Purification

Resin Loading
(Rink Amide)

Coupling
(DMSO/HATU)

Fmoc Removal
(Piperidine)

Cold Cocktail
(90% TFA, 0°C, 30 min)

Final Cycle Ether Precipitation
(-20°C)

Buffer Prep
(NH4OAc, pH 7)

Prep HPLC
(Avoid Acid!) Lyophilization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: End-to-End Workflow emphasizing the temperature and pH checkpoints required for

Sulfotyrosine stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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